3-(3-Methyl-4-hydroxyphenyl)-3-methylbutyric acid
Description
3-(3-Methyl-4-hydroxyphenyl)-3-methylbutyric acid is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C12H16O3 |
|---|---|
Molecular Weight |
208.25 g/mol |
IUPAC Name |
3-(4-hydroxy-3-methylphenyl)-3-methylbutanoic acid |
InChI |
InChI=1S/C12H16O3/c1-8-6-9(4-5-10(8)13)12(2,3)7-11(14)15/h4-6,13H,7H2,1-3H3,(H,14,15) |
InChI Key |
CMPYJLYXVQDWKT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)C(C)(C)CC(=O)O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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